Cas no 2172454-39-4 ({1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172454-39-4
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 5568951
• PubChem ID: 165596052
• Update Time: 2025-07-09

{1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2172454-39-4
• {[1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596984
• {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C13H24N4/c1-10(2)4-7-13-12(8-14-3)15-16-17(13)9-11-5-6-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： CBZCYPKQPDLRMC-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CCC(C)C)CC1CC1

Computed Properties

• Exact Mass: 236.20009678g/mol
• Monoisotopic Mass: 236.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine: A Comprehensive Overview

The compound with CAS No. 2172454-39-4, commonly referred to as {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design, catalysis, and advanced materials development. Recent studies have highlighted its role in enhancing the stability and reactivity of chemical systems, making it a valuable component in modern chemical synthesis.

The molecular structure of {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is characterized by a triazole ring system, which is a five-membered heterocyclic compound containing three nitrogen atoms. This triazole core is further substituted with a cyclopropylmethyl group and a 3-methylbutyl group, both of which contribute to the compound's unique electronic and steric properties. The presence of these substituents not only enhances the compound's stability but also enables it to participate in various chemical reactions with high efficiency.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel methods to synthesize {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine using a combination of click chemistry and palladium-catalyzed cross-coupling reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Additionally, studies have demonstrated that this compound exhibits excellent catalytic activity in certain organic transformations, particularly in the presence of transition metal catalysts.

In terms of applications, {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has shown promise in the development of new drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it an ideal candidate for targeted drug delivery. Furthermore, recent advancements in nanotechnology have explored the use of this compound as a stabilizing agent for nanoparticles, enhancing their stability and bioavailability.

Another area where this compound has made significant contributions is in the field of polymer chemistry. Researchers have utilized {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine as a cross-linking agent in the synthesis of high-performance polymers. These polymers exhibit superior mechanical properties and thermal stability, making them suitable for use in advanced materials such as composites and adhesives.

Looking ahead, the potential applications of {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine are expected to expand further as researchers continue to explore its unique chemical properties. Ongoing studies are investigating its role in green chemistry processes and its potential as a sustainable alternative to traditional chemical reagents. The compound's ability to participate in atom-efficient reactions makes it a valuable tool in the pursuit of environmentally friendly chemical synthesis.

In conclusion, {1-(cyclopropylmethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylm methyl}(m eth yl)amine is a versatile and innovative compound that has found applications across multiple disciplines. Its unique molecular structure and functional properties make it an essential component in modern chemical research and development. As advancements continue to be made in its synthesis and application methodologies